Cas no 878618-91-8 (3-(1H-Indol-3-yl)-4-methylpentanoic Acid)

• Product Name: 3-(1H-Indol-3-yl)-4-methylpentanoic Acid
• CAS No: 878618-91-8
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• MDL: MFCD07788367
• CID: 3060822
• PubChem ID: 6486731
• Update Time: 2025-11-06

3-(1H-Indol-3-yl)-4-methylpentanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(1H-Indol-3-yl)-4-methyl-pentanoic acid
• MFCD07788367
• 878618-91-8
• SCHEMBL3406116
• STK351506
• CS-0241062
• AKOS000319218
• HMS1704F03
• 3-(1H-indol-3-yl)-4-methylpentanoicacid
• EN300-231187
• 3-(1H-indol-3-yl)-4-methylpentanoic acid
• 3-(1H-Indol-3-yl)-4-methylpentanoic Acid

• MDL： MFCD07788367
• Inchi： 1S/C14H17NO2/c1-9(2)11(7-14(16)17)12-8-15-13-6-4-3-5-10(12)13/h3-6,8-9,11,15H,7H2,1-2H3,(H,16,17)
• InChI Key： FHQYOYXBMOXDKF-UHFFFAOYSA-N
• SMILES： OC(CC(C1=CNC2C=CC=CC1=2)C(C)C)=O

Computed Properties

• Exact Mass: 231.125928785g/mol
• Monoisotopic Mass: 231.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 3-(1H-Indol-3-yl)-4-methylpentanoic Acid

Introduction to 3-(1H-Indol-3-yl)-4-methylpentanoic Acid (CAS No. 878618-91-8) and Its Emerging Applications in Chemical Biology

The compound 3-(1H-Indol-3-yl)-4-methylpentanoic Acid, identified by the CAS number 878618-91-8, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound, characterized by its indole moiety and a branched pentanoic acid side chain, has garnered attention due to its structural uniqueness and the diverse biological activities it exhibits. The indole ring, a well-documented pharmacophore, is known for its role in various biological processes, while the pentanoic acid moiety introduces a distinct lipophilic character that influences its solubility and metabolic stability.

In recent years, the pharmaceutical industry has witnessed a surge in interest toward indole derivatives due to their broad spectrum of biological activities. Among these, 3-(1H-Indol-3-yl)-4-methylpentanoic Acid has been explored for its potential in modulating neurological pathways, inflammatory responses, and even as a precursor in the synthesis of more complex bioactive molecules. The structural features of this compound make it an attractive candidate for further investigation in drug discovery programs.

One of the most compelling aspects of 3-(1H-Indol-3-yl)-4-methylpentanoic Acid is its ability to interact with various biological targets. The indole ring, in particular, is known to bind to proteins and enzymes involved in neurotransmitter synthesis and signaling. This interaction has been leveraged in the development of compounds targeting neurological disorders such as depression and anxiety. Additionally, the pentanoic acid side chain contributes to the molecule's ability to cross the blood-brain barrier, enhancing its potential as a therapeutic agent.

Recent studies have highlighted the compound's role in modulating inflammatory pathways. In particular, 3-(1H-Indol-3-yl)-4-methylpentanoic Acid has been shown to interact with cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. By inhibiting COX activity, this compound may help reduce inflammation and alleviate symptoms associated with chronic inflammatory conditions such as arthritis and inflammatory bowel disease. These findings underscore the therapeutic potential of 3-(1H-Indol-3-yl)-4-methylpentanoic Acid as an anti-inflammatory agent.

Another area where this compound has shown promise is in the field of cancer research. The indole moiety is known to exhibit chemopreventive properties by inducing apoptosis and inhibiting cell proliferation in cancerous cells. Furthermore, the branched structure of the pentanoic acid side chain may enhance the compound's ability to penetrate tumor tissues, making it an effective candidate for oncological applications. Preclinical studies have demonstrated that 3-(1H-Indol-3-yl)-4-methylpentanoic Acid can selectively target cancer cells while sparing healthy tissues, suggesting its potential as a novel chemotherapeutic agent.

The synthesis of 3-(1H-Indol-3-yl)-4-methylpentanoic Acid is another area of interest for researchers. The indole ring can be synthesized through various methods, including Fischer indole synthesis and palladium-catalyzed cross-coupling reactions. The addition of the pentanoic acid side chain typically involves carboxylation or esterification reactions, depending on the desired properties of the final product. Advances in synthetic chemistry have made it possible to produce this compound with high purity and yield, facilitating further biological studies.

In conclusion, 3-(1H-Indol-3-yl)-4-methylpentanoic Acid (CAS No. 878618-91-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features enable interactions with various biological targets, making it a valuable tool for drug discovery programs targeting neurological disorders, inflammation, and cancer. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing innovative therapies for a wide range of diseases.